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Compound of Interest

Compound Name:
2-Bromo-1-(methoxymethoxy)-4-

methylbenzene

Cat. No.: B172401 Get Quote

For Immediate Reference: Treat 2-Bromo-1-(methoxymethoxy)-4-methylbenzene as a

hazardous, halogenated organic waste. Store in a designated, labeled, and sealed container

away from incompatible materials. Disposal must be conducted through a licensed hazardous

waste management company.

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromo-1-(methoxymethoxy)-4-methylbenzene, catering to researchers, scientists, and

professionals in drug development. Adherence to these procedures is critical for ensuring

laboratory safety and environmental compliance.

Hazard Assessment and Safety Precautions
As of this writing, a specific Safety Data Sheet (SDS) with comprehensive hazard data for 2-
Bromo-1-(methoxymethoxy)-4-methylbenzene (CAS No. 104750-60-9) is not readily

available. However, an analysis of its structural components—a brominated aromatic ring and a

methoxymethyl ether group—allows for a presumptive hazard assessment.

Presumptive Hazard Profile:
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Hazard Class Anticipated Effects Source Analogs

Acute Toxicity
Harmful if swallowed or

inhaled.

Bromotoluene derivatives often

carry warnings for acute

toxicity.[1][2]

Skin Corrosion/Irritation Causes skin irritation.

Brominated aromatic

compounds are frequently

classified as skin irritants.[1][2]

[3]

Serious Eye Damage/Irritation Causes serious eye irritation.

This is a common hazard for

many substituted benzene

compounds.[1][2][3]

Respiratory Irritation
May cause respiratory tract

irritation.

Inhalation of vapors should be

avoided.[1][2][3][4]

Chronic Health Hazards

Suspected of damaging fertility

or the unborn child. Reagents

used to form methoxymethyl

ethers, such as chloromethyl

methyl ether, are known

carcinogens.[5][6] While the

final product is not the reagent,

caution is warranted.

Some ethers and toluene

derivatives are associated with

reproductive toxicity.[6]

Environmental Hazards
Potentially toxic to aquatic life

with long-lasting effects.

Halogenated organic

compounds often exhibit

environmental persistence and

toxicity.[1]

Personal Protective Equipment (PPE):
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Equipment Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Skin and Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area, preferably within a

chemical fume hood.

Segregation and Storage of Waste
Proper segregation is the cornerstone of safe and compliant chemical waste disposal. Due to

its bromine content, 2-Bromo-1-(methoxymethoxy)-4-methylbenzene must be classified as

halogenated organic waste.

Key Segregation Steps:

Designated Waste Container: Use a dedicated, chemically compatible container, clearly

labeled "Halogenated Organic Waste."

Avoid Mixing: Do not mix with non-halogenated organic waste. The disposal of mixed waste

streams is often more complex and costly.

Incompatible Materials: Ensure the waste container does not contain incompatible materials

that could lead to dangerous reactions.

Table of Incompatible Material Classes:
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Class of Incompatible Material Potential Hazard

Strong Oxidizing Agents Risk of fire or explosion.

Strong Acids

The methoxymethyl ether group is acid-labile

and can be cleaved by acids, potentially leading

to decomposition.[5][7]

Strong Bases
May promote decomposition or other unwanted

reactions.

Reactive Metals Risk of vigorous or exothermic reactions.

Step-by-Step Disposal Protocol
The following protocol outlines the procedural steps for the safe disposal of 2-Bromo-1-
(methoxymethoxy)-4-methylbenzene.
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Phase 1: Preparation and Collection

Phase 2: Interim Storage

Phase 3: Final Disposal

1. Don Personal
Protective Equipment (PPE)

2. Prepare a Labeled
'Halogenated Organic Waste' Container

Ensure proper labeling

3. Transfer Waste into
Container Inside a Fume Hood

Use a funnel if necessary

4. Securely Seal
the Waste Container

Do not overfill

5. Store in a Designated
Satellite Accumulation Area

Check for incompatibles

6. Arrange for Pickup by a
Licensed Waste Disposal Vendor

Follow institutional protocols

7. Complete All Necessary
Waste Manifest Paperwork

Maintain records

Click to download full resolution via product page
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Figure 1. Step-by-step workflow for the disposal of 2-Bromo-1-(methoxymethoxy)-4-
methylbenzene.

Experimental Protocol Details:

Personal Protective Equipment (PPE): Before handling the chemical, equip yourself with the

appropriate PPE as detailed in the table above.

Container Preparation: Obtain a clean, dry, and chemically resistant container (e.g., a high-

density polyethylene or glass bottle with a secure cap). Affix a "Hazardous Waste" label and

clearly write "Halogenated Organic Waste" and list the contents, including "2-Bromo-1-
(methoxymethoxy)-4-methylbenzene."

Waste Transfer: In a certified chemical fume hood, carefully transfer the waste into the

prepared container. Use a funnel to prevent spills. Do not fill the container to more than 80%

of its capacity to allow for vapor expansion.

Sealing: Tightly seal the container to prevent leakage or the escape of vapors.

Interim Storage: Store the sealed container in a designated Satellite Accumulation Area

(SAA). This area should be secure, well-ventilated, and away from general laboratory traffic.

Ensure secondary containment is in place to manage potential leaks.

Professional Disposal: Do not attempt to dispose of this chemical down the drain or in

regular trash. Contact your institution's Environmental Health and Safety (EHS) office to

arrange for pickup by a licensed and certified hazardous waste disposal company.

Documentation: Complete all required waste disposal forms or manifests as per your

institution's and local regulations. Maintain a record of the disposal for compliance purposes.

Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.
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Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to contain the liquid.

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS office.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

By adhering to these detailed procedures, you can ensure the safe handling and compliant

disposal of 2-Bromo-1-(methoxymethoxy)-4-methylbenzene, protecting yourself, your

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b172401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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